Cas no 33951-33-6 (2-Bromophenyl methyl sulfone)

• Product Name: 2-Bromophenyl methyl sulfone
• CAS No: 33951-33-6
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• MDL: MFCD07368924
• CID: 323820
• PubChem ID: 24885038
• Update Time: 2025-06-07

2-Bromophenyl methyl sulfone Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(methylsulfonyl)benzene
• 2-Bromophenyl Methyl Sulfone
• 2-BROMOPHENYL METHYL SULPHONE
• Benzene,1-bromo-2-(methylsulfonyl)-
• 1-bromo-2-methanesulfonylbenzene
• 2-bromophenyl methyl sulfoxide
• 2-BrPhSO2Me
• o-Bromo(methylsulfonyl)benzene
• o-Bromophenyl methyl sulfone
• Benzene, bromo(methylsulfonyl)-
• Benzene, 1-bromo-2-(methylsulfonyl)-
• 2-bromo(methylsulfonyl)benzene
• 1-Bromo-2-(methylsulphonyl)benzene
• PubChem16799
• 2-Bromophenylmethylsulfone
• o-methylsulfonylbromobenzene
• 2-Bromophenylmethyl sulfone
• KEBPSJRKAZKUKP-UHFFFAOYSA-N
• 2-Bromophenyl methyl sulfon
• AC-7133
• CS-0067900
• 2-Bromophenyl methyl sulfone; o-Bromo(methylsulfonyl)benzene; o-Bromophenyl methyl sulfone;2-Bromophenyl Methyl Sulfone
• A822013
• MFCD07368924
• EN300-69302
• AKOS015835105
• 33951-33-6
• DTXSID20187569
• FT-0678139
• BB 0260757
• SCHEMBL1542687
• PS-5862
• J-019391
• Z432564044
• 1-bromo-2-methylsulfonylbenzene
• SY004099
• 2-Bromophenyl methyl sulfone, 97%
• DB-010844
• 2-Bromophenyl methyl sulfone

• MDL： MFCD07368924
• Inchi： 1S/C7H7BrO2S/c1-11(9,10)7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： KEBPSJRKAZKUKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C)(=O)=O

Computed Properties

• Exact Mass: 233.93500
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.595
• Melting Point: 106-110 °C
• Boiling Point: 361.6 ℃ at 760 mmHg
• Flash Point: 172.5℃
• PSA: 42.52000
• LogP: 2.93340
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromophenyl methyl sulfone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Bromophenyl methyl sulfone

Introduction to 2-Bromophenyl Methyl Sulfone (CAS No. 33951-33-6)

2-Bromophenyl methyl sulfone (CAS No. 33951-33-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique chemical structure, which includes a bromophenyl group and a methyl sulfone moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it an attractive candidate for a wide range of applications.

The molecular formula of 2-Bromophenyl methyl sulfone is C₈H₇BrO₂S, and its molecular weight is approximately 241.01 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point ranges from 105 to 107°C, making it suitable for various synthetic processes and reactions.

In the pharmaceutical industry, 2-Bromophenyl methyl sulfone has gained attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromophenyl methyl sulfone as a key intermediate in the synthesis of antiviral agents. The bromine atom in the molecule can be readily substituted with other functional groups, making it a valuable starting material for the synthesis of diverse bioactive molecules.

Beyond pharmaceuticals, 2-Bromophenyl methyl sulfone has found applications in materials science. Its unique chemical structure makes it suitable for the preparation of functional polymers and coatings. A recent study in Polymer Chemistry reported the use of 2-Bromophenyl methyl sulfone as a monomer in the synthesis of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, automotive, and aerospace industries.

In organic synthesis, 2-Bromophenyl methyl sulfone serves as a versatile building block for the construction of complex molecules. Its reactivity and functional group compatibility make it an ideal choice for multi-step synthetic routes. A notable example is its use in Suzuki coupling reactions, where it can be efficiently coupled with boronic acids to form biaryl compounds. This reaction pathway has been extensively studied and optimized, leading to high yields and selectivity.

The environmental impact of 2-Bromophenyl methyl sulfone is also an important consideration. Recent research has focused on developing green synthetic methods to produce this compound with minimal environmental footprint. A study published in Green Chemistry described a novel catalytic system that significantly reduces the formation of by-products and waste during the synthesis of 2-Bromophenyl methyl sulfone. This approach not only enhances sustainability but also improves the overall efficiency of the synthetic process.

Safety is another critical aspect when handling 2-Bromophenyl methyl sulfone. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure workplace safety. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-Bromophenyl methyl sulfone (CAS No. 33951-33-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemistry.